Cas no 133929-41-6 (1,2-Pyrrolidinedicarboxylic acid, 1-(2-methylpropyl) ester, (2S)-)

1,2-Pyrrolidinedicarboxylic acid, 1-(2-methylpropyl) ester, (2S)- structure
133929-41-6 structure
Product Name:1,2-Pyrrolidinedicarboxylic acid, 1-(2-methylpropyl) ester, (2S)-
CAS No:133929-41-6
MF:C10H16NO4
MW:214.238343238831
CID:1234290
PubChem ID:6941735
Update Time:2025-04-20

1,2-Pyrrolidinedicarboxylic acid, 1-(2-methylpropyl) ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 1-(2-methylpropyl) ester, (2S)-
    • 133929-41-6
    • DB-406496
    • 1-(2-Methylpropyl) (2S)-1,2-pyrrolidinedicarboxylate
    • Inchi: 1S/C10H17NO4/c1-7(2)6-15-10(14)11-5-3-4-8(11)9(12)13/h7-8H,3-6H2,1-2H3,(H,12,13)/p-1/t8-/m0/s1
    • InChI Key: HSNCMAULVXJUDZ-QMMMGPOBSA-M
    • SMILES: O(CC(C)C)C(N1CCC[C@H]1C(=O)[O-])=O

Computed Properties

  • Exact Mass: 214.10798
  • Monoisotopic Mass: 214.10793299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
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